Cas no 2703764-20-7 (5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703764-20-7
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5615543
• PubChem ID: 165945314
• Update Time: 2025-05-19

5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33366694
• 2703764-20-7
• 5-{1,8-diazaspiro[4.5]decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H24N4O4/c26-17-5-4-16(18(27)23-17)25-19(28)14-3-2-13(12-15(14)20(25)29)24-10-7-21(8-11-24)6-1-9-22-21/h2-3,12,16,22H,1,4-11H2,(H,23,26,27)
• InChI Key： LZAYYZFWKFWXBD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CCC2(CC1)CCCN2

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound with CAS No. 2703764-20-7 and Product Name: 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

The compound with the CAS number 2703764-20-7 and the product name 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate framework of this molecule, featuring a spirocyclic core and multiple functional groups, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

One of the most striking features of this compound is its spirocyclic structure, which is characterized by a central carbon atom that is bonded to two distinct rings. In this case, the spirocyclic core is derived from 1,8-diazaspiro[4.5]decan, a scaffold that has been extensively studied for its pharmacological properties. The presence of nitrogen atoms in the spirocycle introduces basicity and potential hydrogen bonding capabilities, which can be exploited for interactions with biological targets. This structural motif has been shown to enhance binding affinity and selectivity in various drug candidates.

The dihydroisoindole moiety at the 1-position of the molecule contributes to its overall pharmacophore. This ring system is known for its ability to engage in π-stacking interactions and can be modified to influence solubility and metabolic stability. The 1,3-dione functionality at the 3-position adds another layer of complexity, providing multiple sites for chemical modification and interaction with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical development.

The 2-(2,6-dioxopiperidin-3-yl) substituent is particularly noteworthy due to the presence of the dioxopiperidine ring. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as key components in bioactive molecules due to their ability to mimic secondary amine structures found in natural products. The dioxo group introduces oxygen atoms that can participate in hydrogen bonding or form coordination complexes with metal ions, further expanding the compound's potential interactions with biological systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds for potential biological activity. The unique structure of 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione makes it an attractive candidate for such virtual screening campaigns. Preliminary simulations suggest that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in terms of binding affinity for certain target proteins. The spirocyclic core and the array of heterocyclic rings provide multiple points of interaction with biological macromolecules, suggesting potential therapeutic applications in areas such as oncology and immunology. Further experiments are underway to elucidate the mechanism of action and assess toxicity profiles.

The synthesis of this compound presents a significant challenge due to its complex architecture. Multi-step organic synthesis is required to construct the spirocyclic core and introduce the various functional groups in the correct positions. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing these intricate structures.

As interest in heterocyclic chemistry continues to grow, compounds like 5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione are likely to play an increasingly important role in drug discovery efforts. The combination of structural complexity and potential biological activity makes this molecule a compelling subject for further research. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential.

The development of new pharmaceuticals is a lengthy and often expensive process, but computational tools are helping to streamline this pipeline by identifying promising candidates early on. By integrating experimental data with computational predictions, researchers can prioritize compounds for further investigation based on their likelihood of success in clinical trials. The robust computational profile of this compound suggests that it may be a valuable addition to any drug discovery program.

In conclusion,5-{1,8-diazaspiro4.5decan-8-yl}-2-(2,6-dioxopiperidin-3-y)-2',3'-dihydroisoindole dione (CAS No: 2703764207) represents a fascinating example of modern pharmaceutical chemistry at work. Its complex structure and promising pharmacological properties make it an exciting prospect for further research into new therapeutic agents.